Cas no 7007-11-6 (2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid)

• Product Name: 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid
• CAS No: 7007-11-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1070837
• PubChem ID: 5230535
• Update Time: 2025-04-20

2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid
• 2-(3,5-dimethylpyrazolyl)butanoic acid
• AC1NQXU2
• AG-A-29446
• CTK6C9088
• MolPort-000-183-314
• SBB009404
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)butanoicacid
• CS-0335857
• AKOS000300153
• 957491-07-5
• 7007-11-6
• DTXSID60411754
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)butanoic acid
• AKOS016054914
• 2-(3,5-dimethylpyrazol-1-yl)butanoic acid

• Inchi： 1S/C9H14N2O2/c1-4-8(9(12)13)11-7(3)5-6(2)10-11/h5,8H,4H2,1-3H3,(H,12,13)
• InChI Key： CONQUOLOKOQXAX-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT